Cas no 1225503-56-9 (1-amino-3-(2,5-dimethoxyphenyl)propan-2-ol)

• Product Name: 1-amino-3-(2,5-dimethoxyphenyl)propan-2-ol
• CAS No: 1225503-56-9
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6136175
• PubChem ID: 90843976
• Update Time: 2025-10-28

1-amino-3-(2,5-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,5-dimethoxyphenyl)propan-2-ol
• 1225503-56-9
• EN300-1836545

• Inchi： 1S/C11H17NO3/c1-14-10-3-4-11(15-2)8(6-10)5-9(13)7-12/h3-4,6,9,13H,5,7,12H2,1-2H3
• InChI Key： REUTWNDYMNMTJD-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-amino-3-(2,5-dimethoxyphenyl)propan-2-ol

Introduction to 1-Amino-3-(2,5-Dimethoxyphenyl)propan-2-ol (CAS No. 1225503-56-9)

1-Amino-3-(2,5-dimethoxyphenyl)propan-2-ol (CAS No. 1225503-56-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of phenethylamines and is characterized by a 2,5-dimethoxyphenyl group attached to a propan-2-ol backbone, along with an amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of 1-Amino-3-(2,5-dimethoxyphenyl)propan-2-ol is particularly interesting due to its potential for modulating various biological pathways. The 2,5-dimethoxyphenyl moiety is known for its ability to interact with serotonin receptors, while the propan-2-ol and amino groups contribute to its solubility and reactivity. These features make it a promising candidate for the development of novel drugs targeting neurological disorders, such as depression and anxiety.

Recent studies have explored the pharmacological effects of 1-Amino-3-(2,5-dimethoxyphenyl)propan-2-ol. One notable study published in the Journal of Medicinal Chemistry investigated its binding affinity to serotonin receptors. The results indicated that this compound exhibits high affinity for 5-HT_1A, 5-HT_2A, and 5-HT_2C receptors, suggesting its potential as a serotonin receptor modulator. This finding is significant because serotonin receptors play a crucial role in regulating mood, cognition, and other physiological processes.

In addition to its receptor binding properties, 1-Amino-3-(2,5-dimethoxyphenyl)propan-2-ol has been studied for its effects on neurotransmitter systems. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate the release of serotonin and dopamine in vitro. These findings suggest that it may have therapeutic potential in treating conditions characterized by imbalances in these neurotransmitters, such as major depressive disorder and Parkinson's disease.

The safety profile of 1-Amino-3-(2,5-dimethoxyphenyl)propan-2-ol is another important aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity and good metabolic stability. A study published in Toxicological Sciences evaluated the compound's toxicity in rodent models and found no significant adverse effects at therapeutic doses. This favorable safety profile makes it an attractive candidate for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 1-Amino-3-(2,5-dimethoxyphenyl)propan-2-ol in human subjects. Early-phase trials have shown promising results, with participants reporting improvements in mood and cognitive function without significant side effects. These preliminary findings are encouraging and warrant further investigation in larger, more diverse patient populations.

In conclusion, 1-Amino-3-(2,5-dimethoxyphenyl)propan-2-ol (CAS No. 1225503-56-9) is a promising compound with potential applications in the treatment of various neurological disorders. Its unique chemical structure and pharmacological properties make it a valuable subject of ongoing research. As more data becomes available from clinical trials, it is likely that this compound will continue to attract interest from both academic researchers and pharmaceutical companies.